Cas no 62402-55-5 (Benzoic acid, 4-(2-ethoxy-1,1-dimethyl-2-oxoethoxy)-, ethyl ester)

• Product Name: Benzoic acid, 4-(2-ethoxy-1,1-dimethyl-2-oxoethoxy)-, ethyl ester
• CAS No: 62402-55-5
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 446028
• PubChem ID: 12346107
• Update Time: 2025-04-19

Benzoic acid, 4-(2-ethoxy-1,1-dimethyl-2-oxoethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-ethoxy-1,1-dimethyl-2-oxoethoxy)-, ethyl ester
• ethyl 4-(1-ethoxy-2-methyl-1-oxopropan-2-yl)oxybenzoate
• Ethyl 4-[(1-ethoxy-2-methyl-1-oxopropan-2-yl)oxy]benzoate
• 62402-55-5
• DTXSID00492764

• Inchi： 1S/C15H20O5/c1-5-18-13(16)11-7-9-12(10-8-11)20-15(3,4)14(17)19-6-2/h7-10H,5-6H2,1-4H3
• InChI Key： HVXVFOIQFGIXCS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 280.1311
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83